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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of 1-Bromo-
3,5-dichlorobenzene (CAS No. 19752-55-7), a key intermediate in organic synthesis and
medicinal chemistry.[1] Adherence to these protocols is crucial for ensuring laboratory safety
and maintaining the integrity of the compound.

Compound Information and Properties

1-Bromo-3,5-dichlorobenzene is a white to pale yellow or beige-brown crystalline solid at
room temperature.[1][2] It serves as a building block in the synthesis of various halogenated
chemical compounds.[2]

Table 1: Physical and Chemical Properties of 1-Bromo-3,5-dichlorobenzene
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Property Value Reference
Molecular Formula CeHsBrCl2 [31141[5]
Molecular Weight 225.90 g/mol [4115][6]

White to beige-brown
Appearance ) ) [1112][3]
crystalline powder/solid

Melting Point 73-75 °C (lit.) [2][4][5]

Boiling Point 232 °C at 757 mmHg (lit.) [2][4][5]

Soluble in common organic
Solubility solvents.[1] Generally [1107]

insoluble in water.[7]

Flash Point > 110 °C (> 230 °F) 3]

Hazard Identification and Safety Precautions

1-Bromo-3,5-dichlorobenzene is classified as a hazardous substance.[8] It is crucial to
handle this chemical with appropriate safety measures.

Hazard Statements:

e Causes skin irritation (H315).[3][6][9]

o Causes serious eye irritation (H319).[3][6][9]

e May cause respiratory irritation (H335).[3][6][9]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3][9]

Wash skin thoroughly after handling.[9]

Wear protective gloves, protective clothing, eye protection, and face protection.[3][9]

Store in a well-ventilated place. Keep container tightly closed.[9]
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o Store locked up.[9]

Table 2: Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166,
or goggles.[3][9]

To protect against splashes

and dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[3]19]

To prevent skin contact and

irritation.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

To protect skin and clothing

from contamination.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 136
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
dust mask (type N95) is
recommended.[4][10]

To prevent inhalation of dust
and vapors, which can cause

respiratory irritation.

Handling and Storage Procedures

Proper handling and storage are essential to maintain the chemical's stability and prevent

accidents.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[9][11][12]

e Avoid formation of dust and aerosols.[9]

¢ Avoid contact with skin, eyes, and clothing.[9]
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e Wash hands thoroughly after handling.[9]

» Do not eat, drink, or smoke in the laboratory.[13]

Storage:

Store in a cool, dry, and well-ventilated place.[7][9][13]

Keep the container tightly closed.[9][13]

Store away from incompatible materials.

The substance is classified under Storage Class 11: Combustible Solids.[4][10]
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Workflow for Safe Handling and Storage
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:
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:
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(Avoid Dust Generation)

:

Perform Experiment

Post-Handling
v

Clean Work Area and Equipment

:

Dispose of Waste Properly
(Halogenated Organic Waste)

:

Store Chemical in a Cool, Dry,
Well-Ventilated, Locked Area

:

Remove and Clean/Dispose of PPE

:

Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling and storage of 1-Bromo-3,5-dichlorobenzene.
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Accidental Release and First Aid Measures

Spill Response:

Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment (PPE).

¢ Avoid breathing dust.

o Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable,
closed container for disposal.[9]

Do not let the product enter drains.[9]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][9]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3]

[9]
 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[9]
Experimental Protocol: Sonogashira Coupling
Reaction

1-Bromo-3,5-dichlorobenzene is a versatile reagent in cross-coupling reactions. The following
is a representative protocol for a Sonogashira coupling reaction.[1]

Materials:
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e 1-Bromo-3,5-dichlorobenzene

e Terminal alkyne

o Palladium catalyst (e.g., PdCI2(PPhs)2)

o Copper(l) iodide (Cul)

e Solvent (e.g., Tetrahydrofuran - THF)

e Base (e.g., Diisopropylamine)

e Dry reaction flask

o Standard laboratory glassware and magnetic stirrer
Procedure:

e In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Bromo-3,5-
dichlorobenzene, the terminal alkyne, PdCIz(PPhs)2, and Cul.

e Add the solvent (THF) and the base (diisopropylamine).

 Stir the reaction mixture at the appropriate temperature (e.g., room temperature or elevated)
and monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

e Upon completion, quench the reaction and perform a standard aqueous workup.

o Extract the product with a suitable organic solvent.

e Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).
» Filter and concentrate the solvent under reduced pressure.

» Purify the crude product by a suitable method, such as column chromatography.
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Experimental Workflow: Sonogashira Coupling
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Caption: A typical experimental workflow for a Sonogashira coupling reaction using 1-Bromo-
3,5-dichlorobenzene.

Waste Disposal

Dispose of 1-Bromo-3,5-dichlorobenzene and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[3][8] As a halogenated organic
compound, it should be collected in a designated "halogenated organic waste" container.[11]
[12] Do not dispose of it down the drain.[8][9]

Disclaimer: This document is intended as a guide and does not replace a thorough risk
assessment that should be conducted before handling this chemical. Always refer to the latest
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-3,5-
dichlorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043179#handling-and-storage-procedures-for-1-
bromo-3-5-dichlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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